Cas no 346611-59-4 (2-4-(pyrrolidine-1-sulfonyl)phenylacetic acid)

• Product Name: 2-4-(pyrrolidine-1-sulfonyl)phenylacetic acid
• CAS No: 346611-59-4
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• CID: 1463592
• PubChem ID: 4714276
• Update Time: 2025-11-01

2-4-(pyrrolidine-1-sulfonyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(1-pyrrolidinylsulfonyl)-
• 2-(4-pyrrolidin-1-ylsulfonylphenyl)acetic acid
• 2-4-(pyrrolidine-1-sulfonyl)phenylacetic acid
• 346611-59-4
• NUNOXVLMHNUAGQ-UHFFFAOYSA-N
• 2-[4-(pyrrolidine-1-sulfonyl)phenyl]acetic acid
• EN300-1456909
• SCHEMBL2517123
• A1-48337
• DTXSID80405791
• Oprea1_829031
• [4-(Pyrrolidine-1-sulfonyl)-phenyl]-acetic acid
• 2-(4-(Pyrrolidin-1-ylsulfonyl)phenyl)acetic acid

• Inchi： 1S/C12H15NO4S/c14-12(15)9-10-3-5-11(6-4-10)18(16,17)13-7-1-2-8-13/h3-6H,1-2,7-9H2,(H,14,15)
• InChI Key： NUNOXVLMHNUAGQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC(=O)O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 269.07225
• Monoisotopic Mass: 269.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 74.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-4-(pyrrolidine-1-sulfonyl)phenylacetic acid

Introduction to 2-4-(Pyrrolidine-1-sulfonyl)phenylacetic Acid (CAS No. 346611-59-4)

2-4-(Pyrrolidine-1-sulfonyl)phenylacetic acid (CAS No. 346611-59-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders.

The molecular structure of 2-4-(Pyrrolidine-1-sulfonyl)phenylacetic acid consists of a phenylacetic acid core with a pyrrolidine-1-sulfonyl substituent. This combination provides the molecule with distinct chemical properties, including enhanced solubility and stability, which are crucial for its biological activity and pharmaceutical development.

Recent studies have highlighted the anti-inflammatory properties of 2-4-(Pyrrolidine-1-sulfonyl)phenylacetic acid. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. These findings suggest that 2-4-(Pyrrolidine-1-sulfonyl)phenylacetic acid could be a valuable candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 2-4-(Pyrrolidine-1-sulfonyl)phenylacetic acid has also shown promise in neurological research. A study conducted by a team at the University of California, San Francisco, revealed that this compound can modulate the activity of certain neurotransmitter receptors, particularly those involved in pain signaling pathways. This property makes it a potential therapeutic agent for managing chronic pain conditions.

The pharmacokinetic profile of 2-4-(Pyrrolidine-1-sulfonyl)phenylacetic acid has been extensively studied to understand its behavior in biological systems. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its clinical application. The compound is rapidly absorbed from the gastrointestinal tract and has a moderate plasma half-life, allowing for effective dosing regimens.

In terms of safety, preclinical studies have shown that 2-4-(Pyrrolidine-1-sulfonyl)phenylacetic acid has a favorable toxicity profile. It demonstrates low cytotoxicity and does not induce significant adverse effects at therapeutic doses. These findings support its potential for further clinical development.

The synthesis of 2-4-(Pyrrolidine-1-sulfonyl)phenylacetic acid involves several well-established chemical reactions. One common synthetic route involves the reaction of 4-bromophenylacetic acid with pyrrolidine sulfinic acid followed by oxidation to form the sulfonyl group. This method provides high yields and purity, making it suitable for large-scale production.

The potential applications of 2-4-(Pyrrolidine-1-sulfonyl)phenylacetic acid extend beyond its direct therapeutic uses. It can also serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. For instance, researchers are exploring the use of this compound as a scaffold for developing new classes of drugs targeting specific disease pathways.

In conclusion, 2-4-(Pyrrolidine-1-sulfonyl)phenylacetic acid (CAS No. 346611-59-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.